1-(3-Furyl)-1-ethanol

• IUPAC Name: 1-(furan-3-yl)ethanol
• InChI: InChI=1S/C6H8O2/c1-5(7)6-2-3-8-4-6/h2-5,7H,1H3
• InChI Key: JFYCKQFLCOKZGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=COC=C1)O
• Molecular Formula: C6H8O2
• DSSTOX Substance ID: DTXSID40397300
• Molecular Weight: 112.13 g/mol
• CAS No.: 13129-26-5

Description

1-(3-Furyl)-1-ethanol is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Lipase-Catalyzed Kinetic Resolution

1-(2-Furyl)ethanol is used as a chiral building block in the preparation of various natural products and fine chemicals. Studies have shown that lipase-catalyzed kinetic resolution is an effective method for this purpose, offering an economical and scalable process compared to chemical processes (Devendran & Yadav, 2014).

Synthesis of Amino Sugars

Research has demonstrated the conversion of 1-(2-Furyl)ethanol into various amino sugars, which are crucial in the synthesis of pharmaceuticals and natural products (Sammes & Thetford, 1988).

Preparation of Homochiral Alcohols

The substance is also used in the preparation of homochiral (S)- and (R)-1-(2-Furyl)ethanols, which are important in creating enantiomerically pure compounds. These processes involve lipase-catalyzed transesterification and have shown high yields and enantiomeric excess (Kamińska et al., 1996).

Chemoenzymatic Synthesis

A chemoenzymatic approach has been developed for the large-scale synthesis of (R)-2-Amino-1-(2-furyl)ethanol, illustrating the significant role of biocatalysis in creating stereogenic centers in the synthesis of chiral intermediates (Purkarthofer et al., 2006).

Photochemical Reactions

1-(3-Furyl)alkanols, including derivatives of 1-(3-Furyl)-1-ethanol, have been studied in photochemical reactions with aromatic carbonyl compounds, showing high regioselectivity and stereoselectivity. This indicates potential applications in photochemical synthesis (D’Auria et al., 2008).

Pharmaceutical Applications

1-(2-Furyl)ethanol is involved in the synthesis of various pharmaceutical compounds, showing its versatility as a chemical intermediate in drug development. This includes its use in the synthesis of trifluoromethylated and pentafluoroethylated derivatives of terpenoid carbonyl compounds (Watanabe et al., 1995).

Mechanism of Action

Target of Action

Furan derivatives are known to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties .

Mode of Action

It is known that the photochemical reaction between aromatic carbonyl compounds and 3-furylmethanol derivatives occurs with high regioselectivity . In most of the experiments, the formation of oxetanes occurs at the hydroxyalkylated double bond .

Biochemical Pathways

For instance, furan derivatives are known to be involved in the Maillard reaction, Strecker degradation, lipid oxidation, and thiamine, carbohydrate, and nucleotide degradation .

Pharmacokinetics

It is known that 17-n-dealkylation and conjugation (3-o-b-d-glucuronide formation) are major metabolic pathways for detoxification in 4,5-epoxymorphinans . These pathways could potentially be relevant to the metabolism of 1-(3-Furyl)-1-ethanol.

Result of Action

Furan derivatives are known to play an important role in organic chemistry due to their presence as key structural units in many natural products and important pharmaceuticals .

Action Environment

It is known that the safety and efficacy of furfuryl and furan derivatives can be influenced by various factors when used as flavourings for all animal species and categories .